Cas no 88176-18-5 (1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)-)

1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)- structure
88176-18-5 structure
Product Name:1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)-
CAS No:88176-18-5
MF:C15H18O3
MW:246.301624774933
CID:642042
PubChem ID:71410275
Update Time:2025-04-19

1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-(2-methoxy-4,6-dimethylphenyl)-
    • 5-(2-methoxy-4,6-dimethylphenyl)cyclohexane-1,3-dione
    • DTXSID90829964
    • 88176-18-5
    • Inchi: 1S/C15H18O3/c1-9-4-10(2)15(14(5-9)18-3)11-6-12(16)8-13(17)7-11/h4-5,11H,6-8H2,1-3H3
    • InChI Key: UWABADKIWGIVDU-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=CC(C)=C1C1CC(CC(C1)=O)=O

Computed Properties

  • Exact Mass: 246.125594432g/mol
  • Monoisotopic Mass: 246.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4Ų

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